Cas no 2171630-63-8 (3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171630-63-8
• MF: C₁₁H₂₀N₆O
• MW: 252.316101074219
• CID: 5564969
• PubChem ID: 165595758
• Update Time: 2025-07-16

3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171630-63-8
• EN300-1640076
• 3-[amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
• 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol

• Inchi： 1S/C11H20N6O/c1-16-7-3-4-8(16)6-11(18,5-7)9(12)10-13-14-15-17(10)2/h7-9,18H,3-6,12H2,1-2H3
• InChI Key： PHZZJZLBGSBLIB-UHFFFAOYSA-N
• SMILES： OC1(C(C2=NN=NN2C)N)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 252.16985928g/mol
• Monoisotopic Mass: 252.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 93.1Ų

Additional information on 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol

Introduction to 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol (CAS No. 2171630-63-8)

3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171630-63-8, belongs to a class of molecules characterized by their complex bicyclic structures and functional groups that make them attractive for further chemical modification and biological evaluation.

The molecular framework of this compound incorporates a tetrazole moiety, which is a five-membered heterocyclic ring containing four nitrogen atoms. The presence of a methyl group at the 1-position of the tetrazole ring and an amino group at the 3-position introduces unique reactivity and potential binding interactions with biological targets. Additionally, the compound features an azabicyclo[3.2.1]octane backbone, which is a fused bicyclic system consisting of three rings—a cyclopropane ring connected to a seven-membered azabicyclic system. This structural motif is known for its rigidity and potential to mimic natural products or bioactive scaffolds.

The synthesis of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions or nucleophilic substitution processes, while the construction of the azabicyclo[3.2.1]octane core often necessitates sophisticated cyclization strategies or transition-metal-catalyzed reactions.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, particularly those that combine structural features from different classes of compounds. The combination of a tetrazole ring and an azabicyclo[3.2.1]octane moiety in this molecule makes it an intriguing candidate for further exploration as a pharmacophore. Tetrazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, while azabicycloalkanes are often found in bioactive natural products and have demonstrated potential in various therapeutic areas.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of new therapeutic agents. The presence of both an amino group and a tetrazole ring provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule—such as solubility, bioavailability, and target specificity—for specific applications. For instance, the amino group can be used to form amide or urea linkages with other pharmacophores, while the tetrazole ring can engage in hydrogen bonding or metal coordination interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. By leveraging these tools, scientists can identify optimal analogs of 3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol that may exhibit enhanced potency or selectivity against specific disease targets. This approach has been instrumental in accelerating the discovery process for novel drugs and has opened up new avenues for therapeutic intervention.

The pharmaceutical industry has been particularly interested in exploring tetrazole derivatives due to their unique chemical properties and biological activities. The ability of tetrazoles to act as leaving groups in nucleophilic substitution reactions has made them valuable intermediates in synthetic chemistry, while their presence in bioactive molecules has highlighted their potential as pharmacophores. Similarly, azabicycloalkanes have been extensively studied for their role in natural products and their utility as scaffolds for drug development.

In conclusion,3-amino(1-methyl-1H-1,2,3,4-tetrazol-5-ytl)methyl-(CAS No.)methylmolecular structure represents an exciting opportunity for further research and development in pharmaceutical chemistry。 Its complex architecture and functional groups make it a promising candidate for designing new therapeutic agents with improved efficacy and reduced side effects。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in the discovery and development of novel treatments for human diseases。